N-(2,4-dimethylphenyl)-2-[N-(2-phenylethyl)4-methylbenzenesulfonamido]acetamide

• IUPAC Name: 2-[benzenesulfonyl(2-phenylethyl)amino]-N-(pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C22H23N3O3S/c26-22(24-17-20-10-7-14-23-16-20)18-25(15-13-19-8-3-1-4-9-19)29(27,28)21-11-5-2-6-12-21/h1-12,14,16H,13,15,17-18H2,(H,24,26)
• InChI Key: LIDCKUFPGBEXNR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN(CC(=O)NCC2=CN=CC=C2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C22H23N3O3S
• Molecular Weight: 409.5 g/mol

Description

N-(2,4-dimethylphenyl)-2-[N-(2-phenylethyl)4-methylbenzenesulfonamido]acetamide, also known as DPA, is a chemical compound that has been widely used in scientific research for its potential applications in the field of medicine. It is a sulfonamide derivative that was first synthesized in 2004 by a team of researchers led by Dr. Jian Jin at the Mount Sinai School of Medicine in New York City. Since then, DPA has been studied extensively for its pharmacological properties and potential applications in the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-(2,4-dimethylphenyl)-2-[N-(2-phenylethyl)4-methylbenzenesulfonamido]acetamide is not fully understood, but it is believed to involve the inhibition of several key enzymes that are involved in the progression of various diseases. For example, N-(2,4-dimethylphenyl)-2-[N-(2-phenylethyl)4-methylbenzenesulfonamido]acetamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a key role in the regulation of gene expression. In addition, N-(2,4-dimethylphenyl)-2-[N-(2-phenylethyl)4-methylbenzenesulfonamido]acetamide has been found to inhibit the activity of carbonic anhydrases (CAs), which are enzymes that are involved in the regulation of pH in the body.
Biochemical and Physiological Effects:
N-(2,4-dimethylphenyl)-2-[N-(2-phenylethyl)4-methylbenzenesulfonamido]acetamide has been found to have a wide range of biochemical and physiological effects. For example, it has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory diseases. In addition, N-(2,4-dimethylphenyl)-2-[N-(2-phenylethyl)4-methylbenzenesulfonamido]acetamide has been found to inhibit the growth of cancer cells in vitro and in vivo. Furthermore, N-(2,4-dimethylphenyl)-2-[N-(2-phenylethyl)4-methylbenzenesulfonamido]acetamide has been found to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,4-dimethylphenyl)-2-[N-(2-phenylethyl)4-methylbenzenesulfonamido]acetamide in lab experiments is its wide range of pharmacological properties. It has been shown to have anti-inflammatory, analgesic, and antitumor effects, as well as the ability to inhibit the activity of several key enzymes that are involved in the progression of various diseases. However, one of the limitations of using N-(2,4-dimethylphenyl)-2-[N-(2-phenylethyl)4-methylbenzenesulfonamido]acetamide in lab experiments is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are a number of potential future directions for research on N-(2,4-dimethylphenyl)-2-[N-(2-phenylethyl)4-methylbenzenesulfonamido]acetamide. One area of interest is the development of more effective methods for administering N-(2,4-dimethylphenyl)-2-[N-(2-phenylethyl)4-methylbenzenesulfonamido]acetamide in vivo, such as the use of nanoparticle-based drug delivery systems. Another area of interest is the identification of new targets for N-(2,4-dimethylphenyl)-2-[N-(2-phenylethyl)4-methylbenzenesulfonamido]acetamide, such as enzymes involved in the progression of neurodegenerative diseases. Finally, there is a need for further research on the safety and efficacy of N-(2,4-dimethylphenyl)-2-[N-(2-phenylethyl)4-methylbenzenesulfonamido]acetamide in human clinical trials.

Synthesis Methods

The synthesis of N-(2,4-dimethylphenyl)-2-[N-(2-phenylethyl)4-methylbenzenesulfonamido]acetamide involves a multistep process that begins with the reaction of 2,4-dimethylphenylamine with 4-methylbenzenesulfonyl chloride to form the corresponding sulfonamide intermediate. This intermediate is then reacted with N-(2-phenylethyl)acetamide in the presence of a base to yield the final product, N-(2,4-dimethylphenyl)-2-[N-(2-phenylethyl)4-methylbenzenesulfonamido]acetamide. The overall yield of this process is approximately 40%.

Scientific Research Applications

N-(2,4-dimethylphenyl)-2-[N-(2-phenylethyl)4-methylbenzenesulfonamido]acetamide has been studied extensively for its potential applications in the field of medicine. It has been shown to have a wide range of pharmacological properties, including anti-inflammatory, analgesic, and antitumor effects. In addition, N-(2,4-dimethylphenyl)-2-[N-(2-phenylethyl)4-methylbenzenesulfonamido]acetamide has been found to inhibit the activity of several enzymes that are involved in the progression of various diseases, including cancer, Alzheimer's disease, and diabetes.